Cas no 1352517-29-3 (2-(6-Mercapto-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(6-Mercapto-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1352517-29-3
• MF: C₁₅H₂₂N₂O₂S
• MW: 294.412382602692
• CID: 5188844
• Update Time: 2025-08-04

2-(6-Mercapto-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(6-Mercapto-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H22N2O2S/c1-10-8-13(20)16-9-11(10)12-6-5-7-17(12)14(18)19-15(2,3)4/h8-9,12H,5-7H2,1-4H3,(H,16,20)
• InChI Key： GBFGZFGPVLICBT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C1C(C)=CC(=S)NC=1

Additional information on 2-(6-Mercapto-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

2-(6-Mercapto-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

2-(6-Mercapto-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester, also known by its CAS number CAS No. 1352517-29-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring with a pyrrolidine moiety, along with a tert-butyl ester group. The presence of the mercapto (-SH) group on the pyridine ring adds to its reactivity and functional versatility.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, reductions, and esterifications. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of microwave-assisted synthesis to accelerate the formation of the pyrrolidine ring, significantly reducing reaction time while maintaining product quality.

One of the most promising applications of this compound lies in its potential as a precursor in drug discovery. The pyridine moiety is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable component in medicinal chemistry. Researchers at the University of California have explored its role as an inhibitor of certain kinases involved in cancer progression. Their findings, published in Nature Communications, suggest that this compound could serve as a lead molecule for developing novel anti-cancer therapies.

In addition to its medicinal applications, this compound exhibits interesting properties in materials science. The tert-butyl ester group can be readily modified to introduce various functionalities, making it suitable for use in polymer synthesis or as a building block for advanced materials. A team at MIT has investigated its use in creating stimuli-responsive polymers that can change their properties under specific environmental conditions, such as temperature or pH changes.

From an analytical standpoint, this compound presents unique challenges due to its complex structure. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), are essential for confirming its structure and purity. A recent study published in Analytical Chemistry highlighted the use of high-resolution MS to accurately determine the molecular formula and confirm the presence of all functional groups.

In terms of safety and handling, this compound should be treated with care due to its reactive mercapto group. Proper personal protective equipment (PPE) should be worn during handling, and storage should be in a cool, dry place away from oxidizing agents and strong acids or bases.

In conclusion, 2-(6-Mercapto-4-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester, with CAS number CAS No. 1352517-29-3, is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial development.